Cas no 1312713-07-7 (1-Fluoro-2-(prop-2-yn-1-yl)benzene)
1-Fluoro-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-2-(prop-2-yn-1-yl)benzene
- 1-Fluoro-2-prop-2-ynylbenzene
-
- Inchi: 1S/C9H7F/c1-2-5-8-6-3-4-7-9(8)10/h1,3-4,6-7H,5H2
- InChI Key: XWAKVQSVEHWEJO-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CC#C
Computed Properties
- Exact Mass: 134.053178385g/mol
- Monoisotopic Mass: 134.053178385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.6
1-Fluoro-2-(prop-2-yn-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F154501-100mg |
1-Fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 100mg |
$ 275.00 | 2022-06-05 | ||
| TRC | F154501-500mg |
1-Fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 500mg |
$ 1070.00 | 2022-06-05 | ||
| TRC | F154501-1g |
1-Fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 1g |
$ 1635.00 | 2022-06-05 | ||
| Enamine | EN300-1659600-0.05g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 0.05g |
$347.0 | 2023-06-04 | |
| Enamine | EN300-1659600-0.1g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 0.1g |
$518.0 | 2023-06-04 | |
| Enamine | EN300-1659600-0.25g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 0.25g |
$743.0 | 2023-06-04 | |
| Enamine | EN300-1659600-0.5g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 0.5g |
$1170.0 | 2023-06-04 | |
| Enamine | EN300-1659600-1.0g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 1g |
$1500.0 | 2023-06-04 | |
| Enamine | EN300-1659600-2.5g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 2.5g |
$2940.0 | 2023-06-04 | |
| Enamine | EN300-1659600-5.0g |
1-fluoro-2-(prop-2-yn-1-yl)benzene |
1312713-07-7 | 95% | 5g |
$4349.0 | 2023-06-04 |
1-Fluoro-2-(prop-2-yn-1-yl)benzene Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-Fluoro-2-(prop-2-yn-1-yl)benzene
Introduction to 1-Fluoro-2-(prop-2-yn-1-yl)benzene (CAS No. 1312713-07-7)
1-Fluoro-2-(prop-2-yn-1-yl)benzene, identified by its Chemical Abstracts Service (CAS) number 1312713-07-7, is a fluorinated aromatic compound featuring a propargyl substituent. This unique molecular structure positions it as a versatile intermediate in synthetic chemistry and pharmaceutical research, where its reactivity and electronic properties make it particularly valuable. The presence of both a fluorine atom and an alkyne group imparts distinct characteristics that have garnered interest in recent years, especially in the development of novel bioactive molecules.
The fluorine atom in 1-Fluoro-2-(prop-2-yn-1-yl)benzene plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine substitution is a well-documented strategy in drug design, often enhancing metabolic stability, lipophilicity, and binding affinity to biological targets. The propargyl group (propyne derivative) introduces a reactive site for further functionalization, enabling the construction of more complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These attributes make the compound an attractive building block for medicinal chemists exploring new therapeutic avenues.
In recent years, the demand for specialized aryl compounds with fluorinated substituents has surged due to their applications in oncology, immunology, and neurology. For instance, studies have demonstrated that fluorinated benzene derivatives can serve as probes for enzyme inhibition and receptor binding studies. The propargyl moiety further extends the utility of this compound by allowing facile introduction of pharmacophores via transition-metal-catalyzed reactions. This flexibility has been exploited in the synthesis of kinase inhibitors and antiviral agents, where precise molecular tuning is essential for achieving high efficacy.
Advances in synthetic methodologies have enabled more efficient access to 1-Fluoro-2-(prop-2-yn-1-yl)benzene, reducing production costs and improving yields. Recent publications highlight the use of palladium-catalyzed reactions to introduce both fluorine and propargyl groups in a single step, streamlining the synthetic route. Such innovations are critical for industrial-scale applications, where scalability and cost-effectiveness are paramount. Additionally, computational chemistry approaches have been employed to predict the reactivity of this compound, aiding in the design of optimized synthetic protocols.
The pharmaceutical industry has shown particular interest in derivatives of 1-Fluoro-2-(prop-2-yn-1-yl)benzene due to their potential as drug candidates. For example, researchers have explored its use in developing small-molecule modulators of protein-protein interactions. The combination of fluorine’s electronic effects and the propargyl group’s handle for further derivatization provides a powerful platform for structure-based drug design. Preclinical studies have indicated promising results in models of inflammation and cancer, where targeted inhibition of specific signaling pathways is key.
From an academic perspective, 1-Fluoro-2-(prop-2-yn-1-yl)benzene serves as an excellent scaffold for teaching advanced organic synthesis concepts. Its unique reactivity allows students to practice multi-step syntheses while learning about modern catalytic techniques. Moreover, its applications in material science—such as its use as a precursor for conductive polymers—have expanded its relevance beyond traditional pharmaceuticals. Collaborative research projects between academia and industry are increasingly leveraging this compound to explore novel applications across multiple disciplines.
The future prospects for 1-Fluoro-2-(prop-2-yn-1-yb)benzene are bright, with ongoing efforts to expand its utility through innovative chemical transformations. Emerging fields such as photopharmacology and bioorthogonal chemistry are expected to benefit from its structural features. As computational tools become more sophisticated, virtual screening methods will likely identify new derivatives with enhanced biological activity. This synergy between experimental synthesis and computational modeling promises to accelerate the discovery process.
In conclusion, 1 - Fluoro - 2 - ( prop - 2 - yn - 1 - yl ) benzene (CAS No. 1312713 - 07 - 7) represents a valuable asset in modern chemical research due to its unique structural features and broad applicability. Its combination of a fluorine atom and propargyl group makes it an ideal candidate for developing next-generation therapeutics and materials. As synthetic methods continue to evolve and new scientific frontiers emerge, this compound will undoubtedly remain at the forefront of innovation.
1312713-07-7 (1-Fluoro-2-(prop-2-yn-1-yl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)